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Compound of Interest

Compound Name: N,N-Diethyl-N'-methylurea

CAS No.: 39499-81-5

Cat. No.: B1220834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of an
Unsymmetrical Urea
N,N-Diethyl-N'-methylurea is an unsymmetrical urea derivative with potential applications in

organic synthesis and drug discovery. Its structure, featuring both secondary and tertiary amide

functionalities, imparts unique chemical properties that make it an interesting building block for

more complex molecules. The urea motif is a cornerstone in medicinal chemistry, known for its

ability to form stable hydrogen bonds with biological targets such as enzymes and receptors.[1]

[2] This capacity makes urea derivatives valuable scaffolds in the design of enzyme inhibitors,

receptor agonists or antagonists, and other therapeutic agents.[2][3]

This document provides a comprehensive guide to the experimental setup for reactions

involving N,N-Diethyl-N'-methylurea. It includes detailed protocols for its synthesis,

characterization, and potential applications, drawing upon established principles of organic

chemistry and analogous procedures for similar compounds due to the limited specific literature

on this particular molecule.
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Physicochemical Properties
A clear understanding of the physicochemical properties of N,N-Diethyl-N'-methylurea is

fundamental for its effective use in experimental settings.

Property Value Source

Molecular Formula C₆H₁₄N₂O [4]

Molecular Weight 130.19 g/mol [4]

CAS Number 39499-81-5 [4]

Appearance
Predicted: Colorless to off-

white solid or liquid

General knowledge of similar

small organic molecules

Solubility

Predicted: Soluble in a range

of organic solvents such as

dichloromethane,

tetrahydrofuran, and methanol.

General knowledge of similar

small organic molecules

Synthesis of N,N-Diethyl-N'-methylurea: A Practical
Approach
The synthesis of unsymmetrical ureas can be achieved through several reliable methods. The

most common and direct approaches involve the reaction of an isocyanate with a primary or

secondary amine, or the reaction of a carbamoyl chloride with a primary amine. Below are two

detailed protocols for the synthesis of N,N-Diethyl-N'-methylurea based on these established

methods.

Method 1: From Methyl Isocyanate and Diethylamine
This method is based on the nucleophilic addition of a secondary amine to an isocyanate, a

highly efficient and widely used reaction for urea synthesis.

Reaction Scheme:

Experimental Protocol:
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Reagent Preparation:

Prepare a solution of diethylamine (1.0 equivalent) in a suitable aprotic solvent such as

anhydrous tetrahydrofuran (THF) or dichloromethane (DCM) in a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel. A concentration of 0.5 M is

recommended.

Prepare a solution of methyl isocyanate (1.0 equivalent) in the same anhydrous solvent.

Caution: Methyl isocyanate is a toxic and volatile compound and must be handled in a

well-ventilated fume hood with appropriate personal protective equipment.[5][6]

Reaction Setup and Execution:

Cool the diethylamine solution to 0 °C in an ice bath.

Add the methyl isocyanate solution dropwise to the stirred diethylamine solution over a

period of 15-20 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Reaction Monitoring:

Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable

eluent system (e.g., ethyl acetate/hexanes). The disappearance of the starting materials

and the appearance of a new, more polar spot corresponding to the urea product will

indicate the reaction's progression.

Work-up and Purification:

Once the reaction is complete, remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by column chromatography on silica gel using a

gradient of ethyl acetate in hexanes to afford the pure N,N-Diethyl-N'-methylurea.
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Method 2: From Diethylcarbamoyl Chloride and
Methylamine
This alternative route involves the reaction of a carbamoyl chloride with a primary amine.

Diethylcarbamoyl chloride serves as an electrophilic carbonyl source.

Reaction Scheme:
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Experimental Protocol:

Reagent Preparation:

Dissolve diethylcarbamoyl chloride (1.0 equivalent) in an aprotic solvent like

dichloromethane (DCM) in a three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet.

Prepare a solution of methylamine (2.1 equivalents, as a solution in THF or as a gas

bubbled through the solvent) and a non-nucleophilic base such as triethylamine (1.1

equivalents) in DCM. The excess methylamine and the base are to neutralize the HCl

byproduct.[7][8]

Reaction Setup and Execution:

Cool the diethylcarbamoyl chloride solution to 0 °C.

Slowly add the methylamine/triethylamine solution to the stirred carbamoyl chloride

solution.

After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

Reaction Monitoring:

Monitor the reaction progress by TLC as described in Method 1.

Work-up and Purification:

Upon completion, wash the reaction mixture with water and brine to remove the

triethylamine hydrochloride salt and any excess methylamine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.
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Analytical Characterization
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Thorough characterization of the synthesized N,N-Diethyl-N'-methylurea is essential to

confirm its identity and purity. The following analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the ethyl and

methyl groups. The chemical shifts will be influenced by the adjacent nitrogen and

carbonyl groups.

Predicted ¹H NMR (CDCl₃, 400 MHz) δ (ppm):

~1.1 (t, 6H, J ≈ 7.2 Hz, -CH₂CH₃)

~2.7 (s, 3H, -NHCH₃)

~3.2 (q, 4H, J ≈ 7.2 Hz, -CH₂CH₃)

~4.5-5.5 (br s, 1H, -NHCH₃)

¹³C NMR: The carbon NMR spectrum will provide information on the number of unique

carbon environments.

Predicted ¹³C NMR (CDCl₃, 100 MHz) δ (ppm):

~13-15 (-CH₂CH₃)

~28-30 (-NHCH₃)

~40-42 (-CH₂CH₃)

~157-159 (C=O)

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups

present in the molecule.

Predicted IR (thin film or KBr) ν (cm⁻¹):
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~3350-3400 (N-H stretch)

~2970, 2870 (C-H stretch, alkyl)

~1630-1650 (C=O stretch, urea carbonyl)[9]

~1550-1570 (N-H bend and C-N stretch)

Mass Spectrometry (MS):

Mass spectrometry will confirm the molecular weight of the compound. High-resolution

mass spectrometry (HRMS) can be used to confirm the elemental composition.

Predicted MS (ESI+): m/z 131.12 [M+H]⁺

Potential Applications in Research and
Development
While specific applications for N,N-Diethyl-N'-methylurea are not extensively documented, its

structural features suggest its utility in several areas of chemical research and drug

development.

Fragment-Based Drug Discovery (FBDD): As a small molecule containing a key hydrogen-

bonding motif, it can be used as a fragment in screening campaigns to identify starting points

for the development of novel therapeutics.

Lead Optimization: The diethyl and methyl groups can be systematically modified to explore

the structure-activity relationship (SAR) of a lead compound, optimizing its potency,

selectivity, and pharmacokinetic properties.

Synthesis of Bioactive Molecules: N,N-Diethyl-N'-methylurea can serve as a precursor for

the synthesis of more complex molecules with potential biological activity, such as enzyme

inhibitors (e.g., kinase inhibitors) or receptor modulators.[1]

Asymmetric Catalysis: Chiral derivatives of unsymmetrical ureas have been explored as

organocatalysts in various asymmetric transformations.
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Safety and Handling
Given the lack of specific safety data for N,N-Diethyl-N'-methylurea, it is prudent to handle it

with the same precautions as for structurally similar compounds like N,N'-diethylurea and N-

methylurea, and the reactive precursors used in its synthesis.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[10][11][12]

Ventilation: All manipulations should be performed in a well-ventilated laboratory fume hood,

especially when working with volatile and toxic reagents like methyl isocyanate.[6][12]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[10]

Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[11][12]

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances.[10][11]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Disclaimer: The protocols and information provided in this document are intended for use by

qualified professionals. All experiments should be conducted with appropriate safety

precautions. The predicted analytical data is for guidance only and should be confirmed by

experimental analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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